Cas no 458543-75-4 ( )
structure
Product Name:
CAS No:458543-75-4
MF:C7H9N3O2
MW:167.165261030197
CID:877201
Update Time:2026-04-29
Chemical and Physical Properties
Names and Identifiers
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- Inchi： InChI=1S/C7H9N3O2/c1-4-5(8)6(7(11)12-2)10-3-9-4/h3H,8H2,1-2H3
- InChI Key： QVZJFPOCCWGFDB-UHFFFAOYSA-N
- SMILES： CC1=C(C(=NC=N1)C(=O)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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